Cas no 1997780-99-0 (rac-tert-butyl N-{[(1R,2S)-2-(prop-2-ynoyl)cyclopentyl]methyl}carbamate)

• Product Name: rac-tert-butyl N-{[(1R,2S)-2-(prop-2-ynoyl)cyclopentyl]methyl}carbamate
• CAS No: 1997780-99-0
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5995390
• PubChem ID: 165470846
• Update Time: 2025-08-05

rac-tert-butyl N-{[(1R,2S)-2-(prop-2-ynoyl)cyclopentyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{[(1R,2S)-2-(prop-2-ynoyl)cyclopentyl]methyl}carbamate
• EN300-797790
• 1997780-99-0

• Inchi： 1S/C14H21NO3/c1-5-12(16)11-8-6-7-10(11)9-15-13(17)18-14(2,3)4/h1,10-11H,6-9H2,2-4H3,(H,15,17)/t10-,11-/m0/s1
• InChI Key： AUXNOJKACLFXQC-QWRGUYRKSA-N
• SMILES： O=C(C#C)[C@H]1CCC[C@H]1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Additional information on rac-tert-butyl N-{[(1R,2S)-2-(prop-2-ynoyl)cyclopentyl]methyl}carbamate

Comprehensive Overview of rac-tert-butyl N-{[(1R,2S)-2-(prop-2-ynoyl)cyclopentyl]methyl}carbamate (CAS No. 1997780-99-0)

The compound rac-tert-butyl N-{[(1R,2S)-2-(prop-2-ynoyl)cyclopentyl]methyl}carbamate (CAS No. 1997780-99-0) is a chiral carbamate derivative with significant potential in pharmaceutical and organic synthesis. Its unique structure, featuring a cyclopentyl backbone and a prop-2-ynoyl moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical properties and versatility in asymmetric synthesis.

In recent years, the demand for chiral building blocks like rac-tert-butyl N-{[(1R,2S)-2-(prop-2-ynoyl)cyclopentyl]methyl}carbamate has surged, driven by advancements in precision medicine and targeted therapies. The compound's tert-butyl carbamate group enhances its stability, while the prop-2-ynoyl functionality allows for further derivatization via click chemistry. This dual functionality aligns with the growing trend of modular synthesis in medicinal chemistry.

One of the most frequently asked questions about CAS No. 1997780-99-0 is its role in peptide mimetics and small molecule inhibitors. Studies suggest that the cyclopentyl ring can mimic peptide conformations, making it useful for designing enzyme inhibitors or receptor modulators. Additionally, the compound's chiral centers are critical for achieving high enantioselectivity in catalytic reactions, a hot topic in green chemistry and sustainable drug manufacturing.

From a synthetic perspective, rac-tert-butyl N-{[(1R,2S)-2-(prop-2-ynoyl)cyclopentyl]methyl}carbamate is often prepared via stereoselective cyclization or kinetic resolution techniques. Its carbamate group is particularly noteworthy for protecting amines during multi-step syntheses, a strategy widely adopted in API production. The compound's compatibility with palladium-catalyzed couplings further expands its utility in constructing complex molecular architectures.

Another area of interest is the compound's potential in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug discovery. The prop-2-ynoyl group can serve as a linker for attaching E3 ligase ligands, enabling targeted protein degradation. This application has garnered attention in oncology and neurodegenerative disease research, where CAS No. 1997780-99-0 could play a pivotal role.

In summary, rac-tert-butyl N-{[(1R,2S)-2-(prop-2-ynoyl)cyclopentyl]methyl}carbamate (CAS No. 1997780-99-0) is a multifaceted compound with broad applications in modern chemistry and drug development. Its structural features, including the chiral cyclopentyl core and tert-butyl carbamate group, make it indispensable for researchers exploring asymmetric synthesis, peptide mimetics, and targeted protein degradation. As the scientific community continues to innovate, this compound is poised to remain at the forefront of cutting-edge research.